Cas no 1994851-22-7 (tert-butyl 2-formyl-2-(2-hydroxycyclopentyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-formyl-2-(2-hydroxycyclopentyl)pyrrolidine-1-carboxylate
• CAS No: 1994851-22-7
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 6421502
• PubChem ID: 165589544
• Update Time: 2025-05-25

tert-butyl 2-formyl-2-(2-hydroxycyclopentyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-formyl-2-(2-hydroxycyclopentyl)pyrrolidine-1-carboxylate
• EN300-1619051
• 1994851-22-7

• Inchi： 1S/C15H25NO4/c1-14(2,3)20-13(19)16-9-5-8-15(16,10-17)11-6-4-7-12(11)18/h10-12,18H,4-9H2,1-3H3
• InChI Key： DRRKSJOSVGWPPM-UHFFFAOYSA-N
• SMILES： OC1CCCC1C1(C=O)CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.17835828g/mol
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Additional information on tert-butyl 2-formyl-2-(2-hydroxycyclopentyl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 2-formyl-2-(2-hydroxycyclopentyl)pyrrolidine-1-carboxylate (CAS No. 1994851-22-7)

Tert-butyl 2-formyl-2-(2-hydroxycyclopentyl)pyrrolidine-1-carboxylate, a compound with the CAS number 1994851-22-7, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a unique structural framework, has opened new avenues for research and development in drug discovery and therapeutic applications.

The molecular structure of tert-butyl 2-formyl-2-(2-hydroxycyclopentyl)pyrrolidine-1-carboxylate encompasses several key functional groups that contribute to its potential biological activity. The presence of a formyl group (–CHO) and a hydroxyl group (–OH) on the cyclopentyl ring suggests the possibility of diverse interactions with biological targets. These functional moieties are particularly interesting for their ability to participate in hydrogen bonding, which is a critical aspect of molecular recognition in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with various biological targets. Studies have indicated that the structural features of tert-butyl 2-formyl-2-(2-hydroxycyclopentyl)pyrrolidine-1-carboxylate may make it a promising candidate for inhibiting certain enzymes and receptors involved in inflammatory pathways. This has sparked interest in its potential applications as an anti-inflammatory agent.

In the realm of drug development, the synthesis of analogs and derivatives of this compound has been a focal point. Researchers are leveraging synthetic methodologies to modify specific regions of the molecule while retaining its core structure. This approach allows for the optimization of pharmacokinetic properties and enhances the likelihood of discovering novel therapeutic agents. The formyl group, in particular, offers opportunities for further functionalization, enabling the creation of more complex derivatives with tailored biological activities.

The hydroxycyclopentyl moiety is another critical feature that contributes to the compound's versatility. This group not only imparts hydrophilicity but also provides a scaffold for further chemical modifications. For instance, etherification or esterification reactions can be employed to introduce additional functional groups, thereby expanding the spectrum of potential biological activities. Such modifications are essential for fine-tuning the compound's interaction with biological targets and improving its overall efficacy.

Current research in medicinal chemistry is increasingly focusing on the development of small molecules that can modulate biological pathways with high specificity. Tert-butyl 2-formyl-2-(2-hydroxycyclopentyl)pyrrolidine-1-carboxylate, with its unique structural features, aligns well with this trend. Its ability to interact selectively with biological targets makes it a valuable tool for studying disease mechanisms and developing targeted therapies.

The compound's potential as an intermediate in the synthesis of more complex molecules cannot be overstated. Its structural motif is amenable to further elaboration, allowing chemists to design molecules with enhanced pharmacological properties. This flexibility is particularly important in drug discovery pipelines, where rapid iteration and optimization are essential for bringing new drugs to market efficiently.

From a computational perspective, virtual screening techniques have been employed to identify potential binding partners for tert-butyl 2-formyl-2-(2-hydroxycyclopentyl)pyrrolidine-1-carboxylate. These studies have provided insights into its interaction with various proteins and enzymes, suggesting multiple avenues for therapeutic intervention. For instance, preliminary docking studies have indicated that this compound may interact with enzymes involved in metabolic pathways relevant to cancer and inflammation.

The synthesis and characterization of this compound have also highlighted its stability under various conditions, which is a crucial factor for its practical application in pharmaceutical formulations. Its robustness ensures that it can be stored and handled without significant degradation, making it a reliable candidate for further development.

In conclusion, Tert-butyl 2-formyl-2-(2-hydroxycyclopentyl)pyrrolidine-1-carboxylate (CAS No. 1994851-22-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for drug discovery and therapeutic applications. As research continues to uncover new insights into its properties and interactions, this compound is poised to play a vital role in the development of innovative treatments for various diseases.